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Compound of Interest

Compound Name: Ttk21

Cat. No.: B15585468 Get Quote

Essential Safety and Handling Guide for Ttk21
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Ttk21 (N-[4-

Chloro-3-(trifluoromethyl)phenyl]-2-propoxy-benzamide), a small molecule activator of

p300/CBP histone acetyltransferase. The following procedures are designed to ensure a safe

laboratory environment and proper management of the compound.

Core Safety Data
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Ttk21 is not

classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, adherence to standard laboratory safety

protocols is essential to minimize any potential risks.

The following table summarizes the key safety information for Ttk21.
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Hazard Classification Rating/Statement Source

GHS Classification Not classified as hazardous [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Primary Hazard
Water Hazard Class 1: Slightly

hazardous for water
[1]

First Aid: Skin Contact
Generally the product does not

irritate the skin.
[1]

First Aid: Eye Contact
Rinse opened eye for several

minutes under running water.
[1]

First Aid: Inhalation
Supply fresh air; consult doctor

in case of complaints.
[1]

Personal Protective Equipment (PPE) and Handling
While Ttk21 is not classified as hazardous, it is prudent to follow standard laboratory

procedures and wear appropriate personal protective equipment.

Recommended Personal Protective Equipment:
Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent direct skin contact.

Eye Protection: Use safety glasses or goggles to protect against accidental splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling Procedures:
Preparation: Before handling, ensure you have reviewed the Safety Data Sheet and are

familiar with the location of safety equipment, including eyewash stations and safety

showers.

Weighing and Transfer: When weighing or transferring the solid compound, do so in a well-

ventilated area. While a chemical fume hood is not explicitly required by the SDS, it is
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considered best practice for handling any powdered chemical to minimize inhalation risk.

Solution Preparation: Ttk21 is supplied as a crystalline solid and is soluble in organic

solvents such as ethanol, DMSO, and dimethylformamide.[2] When preparing solutions, add

the solvent to the solid to minimize dust generation.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
The primary environmental concern noted in the Safety Data Sheet is that Ttk21 is classified as

"Water Hazard Class 1," meaning it is slightly hazardous for water.[1]

Waste Collection: All waste containing Ttk21, including unused compound, contaminated

consumables (e.g., pipette tips, tubes), and solutions, should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Disposal Route: Do not dispose of Ttk21 or its solutions down the drain.[1] Follow your

institution's and local regulations for the disposal of chemical waste. Contact your

Environmental Health and Safety (EHS) department for specific guidance on the disposal of

chemicals with a slight water hazard classification.

Experimental Workflow for Safe Handling of Ttk21
The following diagram outlines the logical steps for safely handling Ttk21 in a laboratory

setting.
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Preparation

Handling

Post-Handling & Disposal

Review Ttk21 SDS

Locate Safety Equipment
(Eyewash, Shower)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid Ttk21
(Well-ventilated area)

Proceed to Handling

Prepare Solution
(Add solvent to solid)

Collect all Ttk21 waste
(solid, liquid, consumables)

Clean work area and
wash hands thoroughly

Store in sealed, labeled
hazardous waste container

Consult EHS for disposal
(Do not pour down drain)
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Safe handling workflow for Ttk21.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15585468?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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